Cas no 1805364-40-2 (3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile)

3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile is a fluorinated pyridine derivative with a nitrile functional group, offering unique reactivity for pharmaceutical and agrochemical applications. Its structure combines chloro, difluoromethyl, nitro, and nitrile substituents, enabling versatile transformations in synthesis. The electron-withdrawing nitro and nitrile groups enhance electrophilic character, facilitating nucleophilic aromatic substitution or reduction reactions. The difluoromethyl group contributes to metabolic stability and lipophilicity, making it valuable in bioactive molecule design. This compound serves as a key intermediate in the development of herbicides, fungicides, and pharmacologically active compounds. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.

3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile structure

1805364-40-2 structure

Product Name:3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile

CAS No:1805364-40-2

MF:C₈H₄ClF₂N₃O₂

MW:247.586067199707

CID:4808256

Update Time:2025-05-21

3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile
- Inchi： 1S/C8H4ClF2N3O2/c9-6-5(14(15)16)3-4(1-2-12)13-7(6)8(10)11/h3,8H,1H2
- InChI Key： XGUVDGIBSDHAJI-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(CC#N)N=C1C(F)F)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 314
XLogP3: 1.7
Topological Polar Surface Area: 82.5

3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029049847-1g	3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile	1805364-40-2	97%	1g	$1,445.30	2022-04-01

3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on 3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile

3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile, identified by the CAS number 1805364-40-2, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, nitro, and acetonitrile groups. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened up new avenues for its application in drug discovery and material synthesis. The nitro group, in particular, has been shown to play a crucial role in modulating the electronic properties of the molecule, making it a promising candidate for use in advanced materials like organic semiconductors.

In the realm of pharmacology, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile has garnered attention due to its potential as a lead compound in drug development. Studies have demonstrated that this compound exhibits selective biological activity against certain enzymes and receptors, suggesting its utility in the treatment of diseases such as cancer and neurodegenerative disorders. Researchers have employed computational modeling techniques to predict its binding affinity and pharmacokinetic properties, further enhancing its prospects as a therapeutic agent.

The acetonitrile group within the molecule contributes significantly to its solubility and stability under various conditions. This makes it an ideal candidate for use in solvents and reaction media in organic synthesis. Moreover, the presence of fluorinated substituents enhances the molecule's resistance to hydrolysis and oxidation, which are critical factors in industrial applications where long-term stability is required.

From an environmental perspective, understanding the degradation pathways of CAS 1805364-40-2 is essential for assessing its impact on ecosystems. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy to investigate its biodegradation under different environmental conditions. These findings are crucial for developing sustainable practices that minimize environmental risks associated with this compound.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to the fields of chemistry, pharmacology, and materials science.